2-{[2-(Morpholin-4-yl)ethyl]amino}pyridine-3-carbonitrile

• IUPAC Name: 2-(2-morpholin-4-ylethylamino)pyridine-3-carbonitrile
• InChI: InChI=1S/C12H16N4O/c13-10-11-2-1-3-14-12(11)15-4-5-16-6-8-17-9-7-16/h1-3H,4-9H2,(H,14,15)
• InChI Key: YSOLIQNRYYEVQW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC2=C(C=CC=N2)C#N
• Molecular Formula: C12H16N4O
• DSSTOX Substance ID: DTXSID60567826
• Molecular Weight: 232.28 g/mol
• CAS RN: 138310-93-7

Description

2-{[2-(Morpholin-4-yl)ethyl]amino}pyridine-3-carbonitrile, also known as 2-MEPPC, is an organic compound with a wide variety of applications in scientific research. It is a versatile compound that has been used in many laboratory experiments, and is useful for a variety of purposes.

Scientific Research Applications

Synthesis and Reactivity

This compound and its derivatives have been extensively studied for their reactivity and potential in synthesizing a wide array of heterocyclic compounds. For instance, Kalogirou and Koutentis (2014) explored the reactions of selected 3-bromoisothiazole-5-carbonitriles with secondary dialkylamines, including morpholine, highlighting the formation of 3-amino-substituted derivatives in high yields, which illustrates the versatility of these compounds in synthetic organic chemistry (Kalogirou & Koutentis, 2014). Similarly, Chumachenko, Shablykin, and Brovarets (2014) reported on the interaction of 5-(morpholin-4-yl)-2-(4-phthalimidobutyl)- and 5-(morpholin-4-yl)-2-(5-phthalimidopentyl)-1,3-oxazole-4-carbonitriles with hydrazine hydrate, leading to the formation of novel cyclic compounds, which underscores the potential of morpholine derivatives in the synthesis of complex heterocyclic structures (Chumachenko, Shablykin, & Brovarets, 2014).

Coordination Chemistry

The interaction of these compounds with metal ions to form stable complexes offers insights into their application in coordination chemistry. Segl′a, Mikloš, Jamnický, and Šima (1999) explored the condensation of pyridine-2-carbonitrile with amino alcohols in the presence of Ni(II) salts, demonstrating the formation of complexes that could have implications in catalysis and material science (Segl′a, Mikloš, Jamnický, & Šima, 1999). These findings highlight the multifaceted roles that such compounds can play, not only as intermediates in organic synthesis but also in the development of coordination compounds with potential applications in various technological fields.

Potential as Intermediates

The structural motifs present in 2-{[2-(Morpholin-4-yl)ethyl]amino}pyridine-3-carbonitrile derivatives make them promising candidates as intermediates for the synthesis of more complex molecules. For example, the work by Buryi, Dotsenko, Levashov, Lukina, Strelkov, Aksenov, Aksenova, and Netreba (2019) on the synthesis of 4,6-disubstituted 2-thioxo-1,2-dihydropyridine-3-carbonitriles from acetylenic ketones and cyanothioacetamide in the presence of morpholine showcases the utility of these compounds in generating biologically relevant heterocycles, which could have implications in drug discovery and development (Buryi et al., 2019).